4-allyl-2-methoxy-1-[4-(2-methoxy-4-methylphenoxy)butoxy]benzene

• IUPAC Name: 2-methoxy-1-[4-(2-methoxy-4-methylphenoxy)butoxy]-4-prop-2-enylbenzene
• InChI: InChI=1S/C22H28O4/c1-5-8-18-10-12-20(22(16-18)24-4)26-14-7-6-13-25-19-11-9-17(2)15-21(19)23-3/h5,9-12,15-16H,1,6-8,13-14H2,2-4H3
• InChI Key: UFADXFGHZRFUNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCCOC2=C(C=C(C=C2)CC=C)OC)OC
• Molecular Formula: C22H28O4
• Molecular Weight: 356.5 g/mol

Description

4-allyl-2-methoxy-1-[4-(2-methoxy-4-methylphenoxy)butoxy]benzene, also known as AMMB, is a compound that has been the subject of scientific research due to its potential medicinal properties. This compound is a member of the family of compounds known as benzene derivatives, and it has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

4-allyl-2-methoxy-1-[4-(2-methoxy-4-methylphenoxy)butoxy]benzene has been the subject of scientific research due to its potential medicinal properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant effects. It has also been shown to have neuroprotective properties and to be effective in the treatment of Alzheimer's disease. In addition, 4-allyl-2-methoxy-1-[4-(2-methoxy-4-methylphenoxy)butoxy]benzene has been shown to have potential as a treatment for cardiovascular disease.

Mechanism of Action

The mechanism of action of 4-allyl-2-methoxy-1-[4-(2-methoxy-4-methylphenoxy)butoxy]benzene is not fully understood, but it is believed to be due to its ability to modulate several signaling pathways in the body. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a role in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
4-allyl-2-methoxy-1-[4-(2-methoxy-4-methylphenoxy)butoxy]benzene has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to reduce oxidative stress and to increase the activity of antioxidant enzymes. In addition, 4-allyl-2-methoxy-1-[4-(2-methoxy-4-methylphenoxy)butoxy]benzene has been shown to improve cognitive function and to reduce the accumulation of amyloid beta, a protein that is associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-allyl-2-methoxy-1-[4-(2-methoxy-4-methylphenoxy)butoxy]benzene has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and to be well-tolerated in animal studies. However, there are also some limitations to its use in lab experiments. It has poor solubility in water, which can make it difficult to administer in some experimental settings. In addition, its mechanism of action is not fully understood, which can make it challenging to design experiments to test its effects.

Future Directions

There are several future directions for research on 4-allyl-2-methoxy-1-[4-(2-methoxy-4-methylphenoxy)butoxy]benzene. One area of interest is the development of new synthesis methods to improve the yield and purity of the compound. Another area of interest is the exploration of its potential as a treatment for other diseases, such as Parkinson's disease and multiple sclerosis. In addition, further research is needed to fully understand its mechanism of action and to identify potential targets for drug development.
Conclusion
In conclusion, 4-allyl-2-methoxy-1-[4-(2-methoxy-4-methylphenoxy)butoxy]benzene is a compound that has shown promise as a potential treatment for a variety of diseases. Its anti-inflammatory, anti-cancer, and anti-oxidant effects, as well as its neuroprotective properties, make it an attractive target for scientific research. While there are some limitations to its use in lab experiments, there are also several future directions for research that could lead to the development of new treatments based on this compound.